Cas no 1609396-28-2 (trans-tert-Butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride)

• Product Name: trans-tert-Butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride
• CAS No: 1609396-28-2
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• CID: 4608223
• Update Time: 2025-06-15

trans-tert-Butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl trans-4-amino-3-methyl-1-piperidinecarboxylate hydrochloride
• trans-tert-Butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride
• tert-butyl (3R,4R)-4-amino-3-methylpiperidine-1-carboxylate;hydrochloride
• AT17197
• t-Butyl trans-4-amino-3-methyl-1-piperidinecarboxylate hydrochloride
• TERT-BUTYL TRANS-4-AMINO-3-METHYLPIPERIDINE-1-CARBOXYLATE HCL

• Inchi： 1S/C11H22N2O2.ClH/c1-8-7-13(6-5-9(8)12)10(14)15-11(2,3)4;/h8-9H,5-7,12H2,1-4H3;1H/t8-,9-;/m1./s1
• InChI Key： BJRKUDHNJGUHRE-VTLYIQCISA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC[C@H]([C@H](C)C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 55.6

Additional information on trans-tert-Butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride

Professional Introduction to trans-tert-Butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride (CAS No. 1609396-28-2)

trans-tert-Butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride, a compound with the CAS number 1609396-28-2, is a significant chemical entity in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug design.

The molecular structure of trans-tert-butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride incorporates a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. This nitrogen atom is crucial for the compound's reactivity and biological activity. The presence of both amino and carboxylate functional groups further enhances its versatility, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in piperidine derivatives due to their wide range of biological activities. These derivatives have been explored for their potential in treating various diseases, including neurological disorders, infectious diseases, and cancer. The specific configuration of trans-tert-butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride, with its bulky tert-butyl group and strategic positioning of the amino and carboxylate groups, makes it an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmacophores. The piperidine core can be modified in numerous ways to create molecules with tailored properties. For instance, researchers have utilized derivatives like this one to develop novel inhibitors targeting specific enzymes involved in disease pathways. The hydrochloride salt form enhances the compound's solubility, making it more suitable for various pharmaceutical applications.

The latest research in medicinal chemistry has highlighted the importance of optimizing molecular structure to improve drug efficacy and reduce side effects. trans-tert-butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride exemplifies this principle, as its design allows for fine-tuning of electronic and steric properties. This flexibility has enabled scientists to develop analogs with enhanced binding affinity and selectivity.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests that it could be developed into a drug candidate for treating conditions such as inflammation and neurodegeneration. The presence of both basic and acidic functional groups makes it an excellent candidate for prodrug formulations, which can improve bioavailability and targeted delivery.

The development of new drugs often involves a multi-step synthesis process, where intermediates like trans-tert-butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride play a critical role. Advanced synthetic methodologies have been employed to streamline the production of this compound, ensuring high yield and purity. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly effective in constructing the desired framework.

The safety profile of trans-tert-butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride is another important consideration in pharmaceutical development. Extensive toxicological studies have been conducted to evaluate its potential side effects and interactions with other compounds. These studies have provided valuable insights into its metabolic pathways and excretion mechanisms, which are essential for determining appropriate dosing regimens.

The integration of computational chemistry tools has further accelerated the discovery process for compounds like this one. Molecular modeling techniques allow researchers to predict how different modifications will affect biological activity, enabling rapid screening of potential candidates. This approach has significantly reduced the time required to identify promising drug candidates for further testing.

The future prospects for trans-tert-butyl 4-amino-3-methylpiperidine-1-carboxylate hydrochloride are promising, with ongoing research exploring new applications and formulations. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target these processes effectively. This compound represents a cornerstone in the ongoing effort to develop innovative therapies that address unmet medical needs.